Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Pyriprole safety profile mammalian toxicity

Author: Smolecule Technical Support Team. Date: February 2026

CAS No.: 394730-71-3
Cat. No.: S645834

Compound Focus: Pyriprole

Mammalian Toxicity Data Summary

Get Quote

The table below summarizes the available mammalian toxicity data for pyriprole. Note that many standard

toxicological endpoints are not available in the searched literature.

Toxicological
Parameter

Details

Source | Notes

Acute Oral LDso
(Rat)

Neurotoxicity
Mode of Action

Clinical Signs of
Toxicosis

Dermal Toxicity

> 5000 mg/kg

Blocks GABA-gated chloride channels in the
central nervous system, leading to
hyperexcitation and death in target parasites [1]

[2] [3].

Convulsions, tremors, ataxia, rigidity,
hyperactivity or hypoactivity, vocalization,
aggression [2].

No specific data for pyriprole. Fipronil (same
class) has low dermal absorption (<1% in rats)

[2].

Cited as "Low" toxicity [1].

Similar to fipronil; high
specificity for insect GABA
receptors [2].

Based on phenylpyrazole
class effects (e.g., fipronil) [2].

Dermal application is the
primary route for veterinary
products [1] [3].
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Toxicological

Details Source | Notes
Parameter
Regulatory Not approved [1].
Status (GB/UK)
Regulatory Approved [1] [3].

Status (EU)

Key Data Gaps and Limitations

Available information lacks details needed for a full safety profile assessment:

¢ No data on chronic toxicity, carcinogenicity, reproductive/developmental toxicity, or detailed metabolic
studies for pyriprole.

¢ Insufficient details on specific organ toxicity beyond nervous system effects.

¢ Much toxicological understanding is inferred from its structural analogue, fipronil [2].

Mechanism of Action and Experimental Considerations

The primary mechanism of pyriprole, shared across the phenylpyrazole class, is illustrated below. This

mechanism is highly selective for insects, which is the basis for its safety in mammals at therapeutic doses.
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Diagram Caption: Pyriprole acts by blocking GABA-gated chloride channels, preventing neuronal

inhibition and leading to lethal hyperexcitation in target parasites [1] [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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mammalian-toxicity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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